Cas no 1919877-35-2 (N-(4-Cyanophenyl)-glycine-13C6)

• Product Name: N-(4-Cyanophenyl)-glycine-13C6
• CAS No: 1919877-35-2
• MF: C₉H₈N₂O₂
• MW: 182.127950668335
• CID: 5720609
• PubChem ID: 155888547
• Update Time: 2025-10-30

N-(4-Cyanophenyl)-glycine-13C6 Chemical and Physical Properties

Names and Identifiers

• N-(4-Cyanophenyl)-glycine-13C6

• Inchi： 1S/C9H8N2O2/c10-5-7-1-3-8(4-2-7)11-6-9(12)13/h1-4,11H,6H2,(H,12,13)/i1+1,3+1,6+1,7+1,8+1,9+1
• InChI Key： KJRQMXRCZULRHF-FOEMZXECSA-N
• SMILES： O[13C]([13CH2]N[13C]1C=C[13C](C#N)=[13CH][13CH]=1)=O

Additional information on N-(4-Cyanophenyl)-glycine-13C6

Introduction to N-(4-Cyanophenyl)-glycine-13C6 and Its Significance in Modern Chemical Research

N-(4-Cyanophenyl)-glycine-13C6, a compound with the CAS number 1919877-35-2, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This is particularly evident in its molecular structure, which incorporates a 13C6 isotope, making it a valuable tool for researchers aiming to explore the metabolic pathways and biochemical interactions of various compounds. The presence of a 4-cyanophenyl group adds another layer of complexity, offering unique reactivity and potential applications in drug design and synthesis.

The compound's significance is further underscored by its potential role in the development of new therapeutic agents. In recent years, there has been a growing interest in the use of labeled compounds, such as those containing stable isotopes like carbon-13, to enhance the precision of metabolic studies. N-(4-Cyanophenyl)-glycine-13C6, with its specific isotopic labeling, provides researchers with a means to track biochemical processes with high fidelity. This capability is particularly crucial in understanding how drugs are metabolized within the body, which can lead to more effective drug formulations and dosing regimens.

Moreover, the 4-cyanophenyl moiety has been shown to exhibit interesting electronic and photophysical properties. These characteristics make it an attractive component for designing advanced materials and sensors. For instance, researchers have explored its use in the development of organic semiconductors and light-emitting diodes (OLEDs). The incorporation of such functional groups can lead to materials with enhanced performance and novel applications in electronics and optoelectronics.

In the realm of pharmaceutical research, N-(4-Cyanophenyl)-glycine-13C6 has garnered attention for its potential as an intermediate in the synthesis of more complex molecules. The compound's structure allows for facile modifications at multiple sites, enabling chemists to create derivatives with tailored properties. This flexibility is essential for developing new drugs that target specific biological pathways. For example, modifications to the 4-cyanophenyl group could alter the compound's binding affinity to certain enzymes or receptors, thereby fine-tuning its pharmacological effects.

Recent studies have also highlighted the compound's role in studying enzyme kinetics and mechanism. By using labeled compounds like N-(4-Cyanophenyl)-glycine-13C6, researchers can gain insights into how enzymes interact with substrates and how they catalyze reactions. This information is invaluable for designing inhibitors or activators that can modulate enzyme activity. Such knowledge has implications not only for drug development but also for understanding various diseases that are linked to enzymatic dysregulation.

The use of 13C6 labeling in N-(4-Cyanophenyl)-glycine-13C6 also offers advantages in nuclear magnetic resonance (NMR) spectroscopy. NMR is a powerful analytical technique that allows researchers to determine the structure and dynamics of molecules. The presence of the labeled carbon atoms provides clear signals in NMR spectra, facilitating detailed structural elucidation. This capability is particularly useful in complex mixtures where distinguishing between different isotopic forms can provide critical information about molecular interactions.

Additionally, the compound has shown promise in computational chemistry studies. Advanced computational methods can predict how molecules will behave under various conditions, which can save significant time and resources in experimental research. By modeling N-(4-Cyanophenyl)-glycine-13C6, researchers can simulate its interactions with other molecules and predict its reactivity. These simulations can guide experimental design and help identify potential lead compounds for further development.

The versatility of N-(4-Cyanophenyl)-glycine-13C6 extends to its application in agrochemicals as well. The 4-cyanophenyl group can be incorporated into herbicides or pesticides designed to target specific pests or weeds while minimizing environmental impact. The use of stable isotopes like 13C6 can also aid in studying the environmental fate of these compounds, ensuring that they are used responsibly and sustainably.

In conclusion, N-(4-Cyanophenyl)-glycine-13C6 (CAS no 1919877-35-2) is a multifaceted compound with significant potential across various fields of research. Its unique structure combines a labeled carbon isotope with a functional 4-cyanophenyl group, making it a valuable tool for metabolic studies, drug development, material science, and environmental research. As our understanding of chemical interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in advancing scientific knowledge and technological innovation.